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Compound of Interest

Compound Name: 2-Aminopropanol hydrochloride

Cat. No.: B101676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of 2-
Aminopropanol hydrochloride in textile finishing. While direct literature on the application of

2-Aminopropanol hydrochloride in textile finishing is limited, its properties as an

alkanolamine suggest its utility in various processes. The following sections detail its potential

applications, supported by protocols adapted from established methods using similar

compounds.

Physicochemical Properties of 2-Aminopropanol
Hydrochloride
A thorough understanding of the physicochemical properties of 2-Aminopropanol
hydrochloride is essential for its application in textile finishing.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b101676?utm_src=pdf-interest
https://www.benchchem.com/product/b101676?utm_src=pdf-body
https://www.benchchem.com/product/b101676?utm_src=pdf-body
https://www.benchchem.com/product/b101676?utm_src=pdf-body
https://www.benchchem.com/product/b101676?utm_src=pdf-body
https://www.benchchem.com/product/b101676?utm_src=pdf-body
https://www.benchchem.com/product/b101676?utm_src=pdf-body
https://www.benchchem.com/product/b101676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₃H₁₀ClNO [1][2]

Molecular Weight 111.57 g/mol [1][2]

CAS Number 6170-23-6 [1]

Appearance
Solid (typical for

hydrochlorides)
General Knowledge

Melting Point Not readily available

Solubility Soluble in water General Knowledge

pKa

Not readily available (The pKa

of the parent compound, 2-

Aminopropanol, would be

relevant for buffering capacity)

Potential Applications in Textile Finishing
Based on the known functions of alkanolamines in the textile industry, 2-Aminopropanol
hydrochloride could potentially be utilized in the following areas:

Catalyst in Durable Press Finishing: Alkanolamines can act as catalysts in the crosslinking of

cellulose fibers with resins, such as dimethyloldihydroxyethyleneurea (DMDHEU), to impart

wrinkle resistance.[3] 2-Aminopropanol, delivered as its hydrochloride salt, could serve this

purpose.

pH Buffer: The amine group in 2-Aminopropanol can accept a proton, allowing it to act as a

pH buffer in dyeing and finishing baths.[4][5][6] Maintaining a stable pH is crucial for

consistent and reproducible results in many textile wet processes.[4][7]

Corrosion Inhibitor: Alkanolamines are known to inhibit corrosion of metal parts in textile

machinery, which are often exposed to acidic or alkaline solutions.[8][9][10][11]
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The following are detailed experimental protocols for evaluating 2-Aminopropanol
hydrochloride in durable press finishing. These protocols are based on established methods

for other alkanolamine catalysts.

3.1. Durable Press Finishing of Cotton Fabric

This protocol outlines the procedure for applying a durable press finish to a 100% cotton fabric

using a pad-dry-cure method.

Materials and Reagents:

Desized, scoured, and bleached 100% cotton fabric

Dimethyloldihydroxyethyleneurea (DMDHEU) resin (e.g., 50% aqueous solution)

2-Aminopropanol hydrochloride (as the potential catalyst)

Softener (e.g., high-density polyethylene emulsion)

Wetting agent (non-ionic)

Deionized water

Equipment:

Laboratory padding machine

Laboratory oven/stenter

Analytical balance

Beakers and graduated cylinders

Experimental Workflow for Durable Press Finishing:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b101676?utm_src=pdf-body
https://www.benchchem.com/product/b101676?utm_src=pdf-body
https://www.benchchem.com/product/b101676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation Preparation

Fabric Treatment Post-TreatmentWeighing of Chemicals:
DMDHEU Resin

2-Aminopropanol HCl
Softener

Wetting Agent

Dissolving in
Deionized Water Padding of Cotton Fabric Drying

(e.g., 80-100°C for 2-5 min)
Curing

(e.g., 150-160°C for 2-3 min) Washing and Rinsing Drying

Click to download full resolution via product page

Caption: Workflow for Durable Press Finishing of Cotton Fabric.

Procedure:

Preparation of the Finishing Bath:

Prepare a stock solution of the finishing bath according to the formulations in Table 2.

First, dissolve the 2-Aminopropanol hydrochloride in a portion of the deionized water.

Add the DMDHEU resin, softener, and wetting agent to the solution.

Add the remaining deionized water to achieve the final volume and mix thoroughly.

Fabric Application:

Calibrate the laboratory padding machine to achieve a wet pick-up of 70-80%.

Immerse a piece of the cotton fabric (e.g., 30 cm x 30 cm) in the finishing bath for 1-2

minutes.

Pass the fabric through the padding machine to ensure uniform impregnation and remove

excess liquor.

Drying and Curing:

Dry the padded fabric in an oven or stenter at 80-100°C for 2-5 minutes.
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Cure the dried fabric at 150-160°C for 2-3 minutes. The curing step facilitates the

crosslinking reaction.

Post-Treatment:

After curing, wash the fabric with a non-ionic detergent solution (e.g., 1 g/L) at 50-60°C for

10 minutes to remove any unreacted chemicals.

Rinse the fabric thoroughly with cold water.

Dry the washed fabric.

Table 2: Example Formulations for Durable Press Finishing

Component
Concentration (g/L)
- Formulation 1

Concentration (g/L)
- Formulation 2

Concentration (g/L)
- Formulation 3

DMDHEU (50%

solution)
80 100 120

2-Aminopropanol

hydrochloride
15 20 25

Softener (e.g., HDPE

emulsion)
20 20 20

Wetting Agent (non-

ionic)
1 1 1

Deionized Water to 1 L to 1 L to 1 L

3.2. Evaluation of Finishing Performance

The effectiveness of the durable press finish can be evaluated using standard textile testing

methods.
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Parameter Test Method Description

Wrinkle Recovery Angle AATCC 128 / ISO 2313

Measures the ability of the

fabric to recover from

wrinkling.

Tensile Strength ASTM D5034 / ISO 13934-1

Determines the loss in fabric

strength due to the

crosslinking treatment.

Tearing Strength ASTM D1424 / ISO 13937-1
Measures the resistance of the

fabric to tearing.

Whiteness Index AATCC 110 / CIE Whiteness

Assesses any yellowing of the

fabric caused by the high-

temperature curing process.

Logical Relationship of Finishing Bath Components
The components of the durable press finishing bath have a synergistic relationship to achieve

the desired fabric properties.

Durable Press Resin
(e.g., DMDHEU)

Finished Fabric
(Wrinkle Resistant, Soft)

Forms Crosslinks

Catalyst
(2-Aminopropanol HCl)

Accelerates Reaction

Softener

Improves Hand-feel
& Tear Strength

Wetting Agent

Cotton Fabric

Ensures Uniform Application

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Interrelationship of components in a durable press finishing formulation.

Safety Precautions
When working with 2-Aminopropanol hydrochloride and other textile finishing chemicals, it is

crucial to adhere to standard laboratory safety practices.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Work in a well-ventilated area or under a fume hood, especially during the curing process, as

formaldehyde-based resins can release formaldehyde gas.

Consult the Safety Data Sheet (SDS) for 2-Aminopropanol hydrochloride and all other

chemicals for detailed handling and disposal information.[12][13][14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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